Cas no 56196-51-1 (Heptanoic acid, 2-(acetyloxy)-, methyl ester)

• Product Name: Heptanoic acid, 2-(acetyloxy)-, methyl ester
• CAS No: 56196-51-1
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 349524
• PubChem ID: 536083
• Update Time: 2025-04-19

Heptanoic acid, 2-(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-(acetyloxy)-, methyl ester
• 2-Acetoxyheptanoic acid methyl ester
• methyl 2-acetyloxyheptanoate
• Methyl 2-acetoxyheptanoate
• 56196-51-1
• Methyl 2-(acetyloxy)heptanoate
• DTXSID20336752
• WTKFTHZYAPZCAU-UHFFFAOYSA-N
• Methyl 2-(acetyloxy)heptanoate #
• 2-acetoxy-heptanoic acid methyl ester

• Inchi： 1S/C10H18O4/c1-4-5-6-7-9(10(12)13-3)14-8(2)11/h9H,4-7H2,1-3H3
• InChI Key： WTKFTHZYAPZCAU-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)OC)CCCCC

Computed Properties

• Exact Mass: 202.12054
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6